Cas no 888411-07-2 (5-(1,3-benzothiazol-2-yl)-N-3-(1,3-benzoxazol-2-yl)phenylthiophene-2-carboxamide)

• Product name: 5-(1,3-benzothiazol-2-yl)-N-3-(1,3-benzoxazol-2-yl)phenylthiophene-2-carboxamide
• CAS No: 888411-07-2
• MF: C₂₅H₁₅N₃O₂S₂
• MW: 453.535502672195
• CID: 5911817
• PubChem ID: 16815504

5-(1,3-benzothiazol-2-yl)-N-3-(1,3-benzoxazol-2-yl)phenylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzothiazol-2-yl)-N-3-(1,3-benzoxazol-2-yl)phenylthiophene-2-carboxamide
• 888411-07-2
• 5-(1,3-benzothiazol-2-yl)-N-[3-(1,3-benzoxazol-2-yl)phenyl]thiophene-2-carboxamide
• AKOS024605095
• AB00673963-01
• F1301-0375
• N-(3-(benzo[d]oxazol-2-yl)phenyl)-5-(benzo[d]thiazol-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-(2-benzothiazolyl)-N-[3-(2-benzoxazolyl)phenyl]-

• Inchi： 1S/C25H15N3O2S2/c29-23(21-12-13-22(31-21)25-28-18-9-2-4-11-20(18)32-25)26-16-7-5-6-15(14-16)24-27-17-8-1-3-10-19(17)30-24/h1-14H,(H,26,29)
• InChI Key： DYDPUJLWCXIHTP-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(C3=NC4=CC=CC=C4O3)=C2)=O)SC(C2=NC3=CC=CC=C3S2)=CC=1

Computed Properties

• Exact Mass: 453.06056908g/mol
• Monoisotopic Mass: 453.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• pka: 11.87±0.70(Predicted)

Additional information on 5-(1,3-benzothiazol-2-yl)-N-3-(1,3-benzoxazol-2-yl)phenylthiophene-2-carboxamide

Introduction to 5-(1,3-benzothiazol-2-yl)-N-3-(1,3-benzoxazol-2-yl)phenylthiophene-2-carboxamide (CAS No. 888411-07-2)

5-(1,3-benzothiazol-2-yl)-N-3-(1,3-benzoxazol-2-yl)phenylthiophene-2-carboxamide (CAS No. 888411-07-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazole and benzoxazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 5-(1,3-benzothiazol-2-yl)-N-3-(1,3-benzoxazol-2-yl)phenylthiophene-2-carboxamide is characterized by a thiophene core linked to a benzothiazole and a benzoxazole moiety through a carboxamide linkage. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 5-(1,3-benzothiazol-2-yl)-N-3-(1,3-benzoxazol-2-yl)phenylthiophene-2-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its anticancer properties, 5-(1,3-benzothiazol-2-yl)-N-3-(1,3-benzoxazol-2-yl)phenylthiophene-2-carboxamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 5-(1,3-benzothiazol-2-yl)-N-3-(1,3-benzoxazol-2-yl)phenylthiophene-2-carboxamide has been extensively studied to understand its bioavailability and metabolism. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which supports its potential use as an orally administered therapeutic agent. However, further studies are needed to optimize its pharmacological properties and reduce any potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(1,3-benzothiazol-2-yl)-N-3-(1,3-benzoxazol-2-yl)phenylthiophene-2-carboxamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for more advanced clinical trials to explore the full therapeutic potential of this compound.

In conclusion, 5-(1,3-benzothiazol-2-yl)-N-3-(1,3-benzoxazol-2-y l)phenylthiophene - 2 - carboxamide (CAS No. 888411 - 07 - 2) represents a promising lead compound in the development of novel therapeutic agents for various diseases. Its unique chemical structure and diverse biological activities make it an attractive target for further research and drug development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant potential to contribute to advancements in medicinal chemistry and pharmaceutical science.